8-methoxy-3-(3-methoxyphenyl)-1-(3-nitrophenyl)-1H-pyrazolo[4,3-c]quinoline

• IUPAC Name: 8-methoxy-3-(3-methoxyphenyl)-1-(3-nitrophenyl)pyrazolo[4,3-c]quinoline
• InChI: InChI=1S/C24H18N4O4/c1-31-18-8-3-5-15(11-18)23-21-14-25-22-10-9-19(32-2)13-20(22)24(21)27(26-23)16-6-4-7-17(12-16)28(29)30/h3-14H,1-2H3
• InChI Key: MDGIUIOQZWBOBE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C3C(=CN=C2C=C1)C(=NN3C4=CC(=CC=C4)[N+](=O)[O-])C5=CC(=CC=C5)OC
• Molecular Formula: C24H18N4O4
• Molecular Weight: 426.4 g/mol

Description

8-methoxy-3-(3-methoxyphenyl)-1-(3-nitrophenyl)-1H-pyrazolo[4,3-c]quinoline, also known as MMNQ, is a synthetic compound that has been extensively studied for its potential use in cancer treatment. MMNQ belongs to the family of pyrazoloquinoline compounds and has been found to exhibit potent anti-tumor properties.

Scientific Research Applications

Synthesis and Characterization

Research on pyrazoloquinoline derivatives often focuses on their synthesis and characterization. For instance, studies have developed methodologies for the synthesis of various pyrazoloquinoline derivatives through different chemical reactions, highlighting the versatility of these compounds in synthetic organic chemistry. The structural characterization of these compounds, including their crystal structure and molecular interactions, provides essential insights into their chemical behavior and potential applications in material science or pharmaceuticals (Coutts & El-Hawari, 1977), (Nagarajan & Shah, 1992).

Potential Biological Activities

Compounds similar to 8-methoxy-3-(3-methoxyphenyl)-1-(3-nitrophenyl)-1H-pyrazolo[4,3-c]quinoline often undergo investigation for their biological activities. Research has shown that certain pyrazoloquinoline derivatives exhibit antimicrobial, antibacterial, and antifungal activities, making them of interest in the development of new therapeutic agents. For example, some studies have focused on the synthesis of novel quinoline derivatives bearing different heterocyclic moieties for antimicrobial evaluation, which underscores the potential of these compounds in medicinal chemistry (El-Gamal et al., 2016).

Chemical Properties and Reactions

The chemical properties and reactions of pyrazoloquinoline derivatives are significant for understanding their reactivity and potential applications in chemical synthesis. Investigations into the regioselective synthesis of these compounds, their reactions under various conditions, and the exploration of novel synthetic routes contribute to the broader field of heterocyclic chemistry. Such research can lead to the development of new methodologies for constructing complex organic molecules (Joshi et al., 2018), highlighting the importance of these compounds in synthetic strategies.